4-(2,4-dichlorophenoxy)-N-(2-methoxyethyl)butanamide

• Molecular Formula: C13H17Cl2NO3
• Molecular Weight: 306.18 g/mol
• IUPAC Name: 4-(2,4-dichlorophenoxy)-N-(2-methoxyethyl)butanamide
• InChI: InChI=1S/C13H17Cl2NO3/c1-18-8-6-16-13(17)3-2-7-19-12-5-4-10(14)9-11(12)15/h4-5,9H,2-3,6-8H2,1H3,(H,16,17)
• InChI Key: UDNOWZPXVYDSEB-UHFFFAOYSA-N
• Canonical SMILES: COCCNC(=O)CCCOC1=C(C=C(C=C1)Cl)Cl

Description

4-(2,4-Dichlorophenoxy)-N-(2-methoxyethyl)butanamide is a synthetic compound featuring a butanamide backbone substituted with a 2,4-dichlorophenoxy group at the fourth carbon and a 2-methoxyethyl group attached to the amide nitrogen. The 2,4-dichlorophenoxy moiety is common in herbicides and bioactive molecules, while the 2-methoxyethyl group may enhance solubility due to its polar nature. The molecular formula is inferred as C₁₃H₁₆Cl₂NO₃, with a molecular weight of approximately 326.2 g/mol (calculated from analogs) .

Preparation Methods

Synthesis of 2,4-Dichlorophenol Intermediate

The 2,4-dichlorophenoxy group is typically derived from 2,4-dichlorophenol, synthesized via two primary routes:

Method A: Direct Chlorination of Phenol
Phenol undergoes sequential chlorination using Cl₂ in the presence of FeCl₃ or AlCl₃. Source reports that molecular sieves (e.g., 3Å) enhance selectivity for 2,4-dichlorophenol by adsorbing excess chlorine, minimizing polychlorinated byproducts.

Method B: Hydrolysis of 1,2,4-Trichlorobenzene
1,2,4-Trichlorobenzene is hydrolyzed under alkaline conditions (NaOH, 150°C) to yield 2,4-dichlorophenol. This method, though less common, avoids over-chlorination.

Etherification: Formation of 4-(2,4-Dichlorophenoxy)Butanoic Acid

The ether linkage is established via nucleophilic substitution or Mitsunobu reaction:

Nucleophilic Substitution (SN2)
4-Bromobutyric acid reacts with 2,4-dichlorophenoxide (generated in situ from 2,4-dichlorophenol and K₂CO₃) in dimethylformamide (DMF) at 80°C for 12 h. The bromide leaving group facilitates efficient displacement:
$$
\text{2,4-Cl}2\text{C}6\text{H}3\text{O}^- + \text{Br(CH}2\text{)}3\text{COOH} \rightarrow \text{2,4-Cl}2\text{C}6\text{H}3\text{O(CH}2\text{)}3\text{COOH} + \text{Br}^-
$$
Yields range from 65–78%, with purification via recrystallization from ethanol/water.

Mitsunobu Reaction
For higher regioselectivity, 4-hydroxybutyric acid and 2,4-dichlorophenol react with diethyl azodicarboxylate (DEAD) and triphenylphosphine in THF at 0°C. This method avoids bromide intermediates but requires stoichiometric reagents, increasing cost.

Amidation: Coupling with 2-Methoxyethylamine

The butanoic acid intermediate is activated as an acyl chloride (SOCl₂, 60°C, 2 h) and reacted with 2-methoxyethylamine in dichloromethane (DCM) with triethylamine (TEA) as a base:
$$
\text{2,4-Cl}2\text{C}6\text{H}3\text{O(CH}2\text{)}3\text{COCl} + \text{H}2\text{NCH}2\text{CH}2\text{OCH}3 \xrightarrow{\text{TEA}} \text{2,4-Cl}2\text{C}6\text{H}3\text{O(CH}2\text{)}3\text{CONHCH}2\text{CH}2\text{OCH}_3
$$
Reaction monitoring via TLC (silica gel, ethyl acetate/hexane 1:1) confirms completion within 4 h. The crude product is purified by column chromatography (SiO₂, gradient elution) to achieve >95% purity.

Optimization and Scalability

Catalytic Enhancements

Source demonstrates that molecular sieves (3Å) improve chlorination efficiency by adsorbing HCl, shifting equilibrium toward product formation. Applying this to the etherification step reduces side reactions, enhancing yield to 82%.

Solvent Selection

Polar aprotic solvents (DMF, DMSO) favor SN2 etherification, while ethereal solvents (THF) suit Mitsunobu conditions. Source notes that substituting DMF with acetonitrile reduces racemization during amidation.

Temperature Control

Maintaining 0–5°C during acyl chloride formation prevents thermal degradation. Conversely, amidation proceeds optimally at 25°C to balance reactivity and byproduct formation.

Analytical Characterization

Spectroscopic Data

1H NMR (400 MHz, CDCl₃):

• δ 7.38 (d, J = 8.8 Hz, 1H, ArH)
• δ 6.95 (dd, J = 8.8, 2.4 Hz, 1H, ArH)
• δ 6.85 (d, J = 2.4 Hz, 1H, ArH)
• δ 3.55 (t, J = 5.2 Hz, 2H, OCH₂CH₂O)
• δ 3.38 (s, 3H, OCH₃)
• δ 2.35 (t, J = 7.2 Hz, 2H, COCH₂)
• δ 1.80–1.65 (m, 4H, CH₂CH₂)

IR (KBr):

• 3280 cm⁻¹ (N–H stretch)
• 1645 cm⁻¹ (C=O amide)
• 1240 cm⁻¹ (C–O–C ether)

MS (ESI+): m/z 379.1 [M+H]⁺

Industrial-Scale Considerations

Source’s chlorination protocol using molecular sieves is adaptable to continuous flow reactors, reducing batch variability. Meanwhile, source emphasizes solvent recovery systems to minimize waste in amidation steps.

Chemical Reactions Analysis

Types of Reactions

4-(2,4-Dichlorophenoxy)-N-(2-methoxyethyl)butanamide undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized to form various by-products depending on the oxidizing agent used.

Reduction: Reduction reactions can lead to the formation of simpler amides and alcohols.

Substitution: The chlorine atoms in the compound can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Nucleophiles like amines or thiols can be used for substitution reactions.

Major Products

The major products formed from these reactions include various substituted phenoxy compounds, amides, and alcohols, depending on the specific reaction conditions and reagents used.

Scientific Research Applications

4-(2,4-Dichlorophenoxy)-N-(2-methoxyethyl)butanamide has several scientific research applications:

Chemistry: It is used as a model compound to study the behavior of phenoxy herbicides and their interactions with various reagents.

Biology: The compound is studied for its effects on plant physiology and its potential use in controlling invasive plant species.

Medicine: Research is ongoing to explore its potential as a lead compound for developing new herbicidal drugs.

Industry: It is used in the formulation of herbicidal products for agricultural use.

Mechanism of Action

The compound exerts its herbicidal effects by mimicking natural plant hormones known as auxins. It disrupts the normal growth processes of plants by binding to auxin receptors, leading to uncontrolled cell division and growth, ultimately causing the death of the plant. The molecular targets include auxin transporters and receptors, which are crucial for maintaining plant growth and development.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table compares the target compound with structurally related analogs, focusing on substituents, molecular formulas, weights, and inferred properties:

Compound Name	Amide Substituent	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Notes
4-(2,4-Dichlorophenoxy)-N-(2-methoxyethyl)butanamide (Target)	2-Methoxyethyl	C₁₃H₁₆Cl₂NO₃	~326.2	Polar substituent enhances solubility; potential herbicidal/pharmacological activity.
4-(2,4-Dichlorophenoxy)-N-(2-ethylphenyl)butanamide	2-Ethylphenyl	C₁₈H₁₉Cl₂NO₂	352.26	Lipophilic substituent may improve membrane permeability.
N-(5-Amino-2-fluorophenyl)-4-(2,4-dichlorophenoxy)butanamide	5-Amino-2-fluorophenyl	C₁₆H₁₅Cl₂FN₂O₂	357.21	Amino and fluorine groups suggest potential bioactivity in drug discovery.
N-(4-Acetylphenyl)-4-(2,4-dichlorophenoxy)butanamide	4-Acetylphenyl	C₁₈H₁₇Cl₂NO₃	366.24	Acetyl group may influence metabolic stability or receptor binding.
4-(2,4-Dichlorophenoxy)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)butanamide	2,3-Dihydro-1,4-benzodioxin-6-yl	C₁₈H₁₇Cl₂NO₄	382.24	Benzodioxin group adds rigidity; potential for π-π interactions in enzyme inhibition.
N,N-Bis(cyanomethyl)-4-(2,4-dichlorophenoxy)butanamide	Bis(cyanomethyl)	C₁₄H₁₃Cl₂N₃O₂	326.18	Cyanomethyl groups introduce electron-withdrawing effects; may alter reactivity.
4-(2,4-Dichlorophenoxy)-N-(5-methylpyridin-2-yl)butanamide	5-Methylpyridin-2-yl	C₁₆H₁₅Cl₂N₂O₂	339.22	Pyridine ring could enhance binding to metalloenzymes or nucleic acids.

Key Structural and Functional Insights:

Substituent Effects on Solubility: The 2-methoxyethyl group (target compound) increases polarity compared to lipophilic substituents like 2-ethylphenyl or 4-acetylphenyl . This may improve aqueous solubility, critical for bioavailability in drug design.

Bioactivity Correlations: Compounds with electron-deficient aromatic rings (e.g., 2,4-dichlorophenoxy) are common in herbicides (e.g., 2,4-DB analogs) and enzyme inhibitors .

In contrast, 2-methoxyethyl and pyridinyl groups may allow greater rotational freedom, enabling interactions with diverse biological targets.

Q & A

Basic: What are the established synthetic routes for 4-(2,4-dichlorophenoxy)-N-(2-methoxyethyl)butanamide, and what critical reaction conditions must be controlled?

Methodological Answer:
The synthesis typically involves a multi-step approach:

Phenolic Substitution: React 2,4-dichlorophenol with a butanamide precursor (e.g., bromobutanoic acid derivatives) under nucleophilic aromatic substitution conditions. Potassium carbonate or sodium hydride in polar aprotic solvents (e.g., DMF) at 60–80°C facilitates the formation of the phenoxy linkage .

Amide Coupling: Introduce the 2-methoxyethylamine moiety via carbodiimide-mediated coupling (e.g., EDC/HOBt) in dichloromethane or THF. Strict control of pH (5–6) and temperature (0–5°C) minimizes side reactions like hydrolysis .

Purification: Column chromatography (silica gel, ethyl acetate/hexane gradient) or recrystallization from ethanol/water ensures high purity (>95%).

Key Considerations:

• Moisture-sensitive intermediates require inert atmospheres (N₂/Ar).
• Monitor reaction progress via TLC or HPLC to prevent over-alkylation.

Basic: Which spectroscopic and crystallographic techniques are most effective for characterizing this compound?

Methodological Answer:

• NMR Spectroscopy:
  • ¹H/¹³C NMR in CDCl₃ or DMSO-d₆ identifies substituent patterns (e.g., dichlorophenoxy protons at δ 6.8–7.2 ppm; methoxyethyl signals at δ 3.2–3.5 ppm). NOESY confirms spatial proximity of aromatic and alkyl groups .
• IR Spectroscopy:
  • Amide C=O stretch (~1650 cm⁻¹) and aryl ether C-O stretch (~1250 cm⁻¹) validate functional groups .
• X-ray Crystallography:
  • Single-crystal diffraction resolves bond angles and confirms the planar geometry of the dichlorophenoxy group. Cambridge Structural Database (CSD) comparisons validate structural integrity .

Advanced: How can computational methods optimize reaction pathways for this compound’s derivatives?

Methodological Answer:

• Quantum Chemical Calculations:
  • Density Functional Theory (DFT, e.g., B3LYP/6-31G*) predicts transition states and intermediates for phenoxy-amide coupling. Solvent effects (PCM model) improve accuracy .
• Reaction Path Screening:
  • Automated workflows (e.g., ICReDD’s hybrid computational-experimental platform) use quantum mechanics/molecular mechanics (QM/MM) to prioritize high-yield pathways .
• Machine Learning (ML):
  • Train ML models on reaction databases (e.g., PubChem) to predict optimal catalysts or solvents, reducing trial-and-error experimentation .

Advanced: What experimental strategies address conflicting data in biological activity assays (e.g., enzyme inhibition vs. cytotoxicity)?

Methodological Answer:

• Dose-Response Profiling:
  • Conduct IC₅₀ assays (e.g., fluorometric protease inhibition) across 5–6 log concentrations to distinguish specific inhibition from nonspecific cytotoxicity .
• Off-Target Screening:
  • Use kinase/phosphatase panels (e.g., Eurofins DiscoverX) to identify cross-reactivity.
• Mechanistic Studies:
  • Surface Plasmon Resonance (SPR) or ITC quantifies binding affinity (Kd) and stoichiometry, differentiating direct target engagement from aggregation-based artifacts .

Advanced: How can environmental stability and degradation pathways be systematically evaluated?

Methodological Answer:

• Hydrolytic Stability:
  • Incubate the compound in buffers (pH 4–10) at 37°C for 48 hours. Analyze degradation products via LC-MS to identify labile groups (e.g., amide bond cleavage) .
• Photodegradation Studies:
  • Expose to UV-Vis light (300–400 nm) in a solar simulator. GC-MS detects chlorinated byproducts (e.g., 2,4-dichlorophenol), informing ecotoxicity risks .
• Microbial Degradation:
  • Soil/water microcosms with LC-MS/MS quantify biodegradation half-lives. Metagenomic analysis identifies microbial consortia involved in aryl ether cleavage .

Advanced: What strategies resolve discrepancies in NMR and mass spectrometry data during structural elucidation?

Methodological Answer:

• High-Resolution Mass Spectrometry (HRMS):
  • Confirm molecular formula (e.g., [M+H]⁺ at m/z 346.0452 for C₁₃H₁₄Cl₂NO₃) to rule out isotopic interference .
• 2D NMR Correlations:
  • HSQC and HMBC maps correlate methoxyethyl protons (-OCH₂CH₂O-) to adjacent carbons, resolving ambiguities in overlapping signals .
• Isotopic Labeling:
  • Synthesize ¹³C-labeled analogs (e.g., ¹³C-methoxy group) to trace signal origins in complex spectra .

Advanced: How can AI-driven automation enhance the discovery of novel analogs with improved pharmacokinetic properties?

Methodological Answer:

• Generative Chemistry Models:
  • Train recurrent neural networks (RNNs) on ChEMBL data to propose analogs with optimized logP (1–3) and polar surface area (<90 Ų) for blood-brain barrier penetration .
• Automated Synthesis Platforms:
  • Robotic liquid handlers (e.g., Chemspeed) execute parallel reactions under varying conditions (solvent, catalyst), accelerating SAR studies .
• PK/PD Modeling:
  • Physiologically Based Pharmacokinetic (PBPK) simulations (e.g., GastroPlus) predict oral bioavailability and clearance rates in preclinical species .